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Compound of Interest

Compound Name: 2'5'-Dimethoxypropiophenone

Cat. No.: B1360061

Application Note & Protocol: Synthesis of 2',5'-
Dimethoxypropiophenone

Audience: Researchers, scientists, and drug development professionals.

Introduction

2',5'-Dimethoxypropiophenone is a valuable chemical intermediate in the synthesis of
various pharmaceutical compounds and organic materials. Its preparation is a key step in multi-
step synthetic pathways. This document provides a detailed experimental protocol for the
synthesis of 2',5'-Dimethoxypropiophenone via a Friedel-Crafts acylation reaction. The
procedure outlined is robust and can be adapted for various scales of production in a
laboratory setting.

The synthesis involves the reaction of 1,4-dimethoxybenzene with propionyl chloride in the
presence of a Lewis acid catalyst, typically aluminum chloride.[1] This electrophilic aromatic
substitution reaction is a fundamental method for the formation of carbon-carbon bonds to an
aromatic ring.

Experimental Protocol

Materials and Reagents:

e 1,4-Dimethoxybenzene
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Propionyl chloride

Anhydrous Aluminum Chloride (AICI3)
Dichloromethane (CHzClz, anhydrous)
Hydrochloric acid (HCI, concentrated)
5% Sodium hydroxide (NaOH) solution
Brine (saturated NaCl solution)
Anhydrous magnesium sulfate (MgSQOa)
Methanol

Ice

Equipment:

Three-necked round-bottom flask
Magnetic stirrer and stir bar

Dropping funnel

Condenser with a calcium chloride drying tube
Ice bath

Separatory funnel

Buchner funnel and flask

Rotary evaporator

Beakers and Erlenmeyer flasks

Graduated cylinders
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Procedure:
e Reaction Setup:

o A 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a dropping
funnel, and a condenser fitted with a calcium chloride drying tube is assembled.

o The flask is charged with anhydrous aluminum chloride (14.7 g, 0.11 mol) and 100 mL of
anhydrous dichloromethane.

o The suspension is cooled to 0 °C in an ice bath with stirring.
» Addition of Reactants:

o Propionyl chloride (9.25 g, 0.10 mol) is added dropwise to the stirred suspension of
aluminum chloride in dichloromethane over a period of 15 minutes, maintaining the
temperature at O °C.

o A solution of 1,4-dimethoxybenzene (13.8 g, 0.10 mol) in 50 mL of anhydrous
dichloromethane is prepared and placed in the dropping funnel.

o This solution is added dropwise to the reaction mixture over 30 minutes, ensuring the
temperature does not rise above 5 °C.

e Reaction:

o After the addition is complete, the ice bath is removed, and the reaction mixture is allowed
to warm to room temperature.

o The mixture is stirred at room temperature for an additional 2-3 hours. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).

o Work-up:
o The reaction mixture is slowly and carefully poured onto 200 g of crushed ice.

o To this mixture, 20 mL of concentrated hydrochloric acid is added to decompose the
aluminum chloride complex.
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o The mixture is transferred to a separatory funnel, and the organic layer is separated.
o The aqueous layer is extracted with 2 x 50 mL of dichloromethane.

o The combined organic layers are washed sequentially with 100 mL of 5% sodium
hydroxide solution, 100 mL of water, and 100 mL of brine.[2]

e Drying and Solvent Removal:
o The organic layer is dried over anhydrous magnesium sulfate.[2]

o The drying agent is removed by filtration, and the solvent is evaporated under reduced
pressure using a rotary evaporator to yield the crude product.

o Purification:

o The crude 2',5'-Dimethoxypropiophenone is purified by recrystallization from methanol
to afford a crystalline solid.[3]

o The crystals are collected by vacuum filtration, washed with a small amount of cold
methanol, and dried in a vacuum oven.

Data Presentation
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Parameter

Value

Reactants

1,4-Dimethoxybenzene

13.8 g (0.10 mol)

Propionyl chloride

9.25 g (0.10 mol)

Anhydrous Aluminum Chloride

14.7 g (0.11 mol)

Reaction Conditions

Solvent

Dichloromethane (anhydrous)

Reaction Temperature

0 °C to Room Temperature

Reaction Time

2-3 hours

Product Information

Product Name

2',5'-Dimethoxypropiophenone

Molecular Formula C11H1403
Molecular Weight 194.23 g/mol
Theoretical Yield 19.42 ¢

Appearance

Crystalline solid

Experimental Workflow Diagram
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Synthesis of 2',5'-Dimethoxypropiophenone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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